CZC24832
CZC24832
CZC-24832 is an inhibitor of PI3K with selectivity for the γ isoform (IC50 = 1.0 μM in a PI3Kγ-dependent fMLP-induced neutrophil migration assay) with limited off target effects in kinome profiling of 154 kinases and 922 other proteins. This compound demonstrates efficacy in in vitro and in vivo models of inflammation.
Selective inhibitor of PI 3-Kinase gamma (IC50 = 1.0um in a PI 3-Kgamma-dependent fMLP-induced neutrophil migration assay). Exhibits limited off-target effects in kinome profiling of 154 identified lipid and protein kinases and 922 other proteins. Orally effective in a rodent model of inflammatory disease.
CZC24832 is the first selective inhibitor of phosphoinositide 3-kinase γ (PI3Kγ) with efficacy in in vitro and in vivo models of inflammation. Extensive target- and cell-based profiling of CZC24832 revealed regulation of interleukin-17-producing T helper cell (T(H)17) differentiation by PI3Kγ, thus reinforcing selective inhibition of PI3Kγ as a potential treatment for inflammatory and autoimmune diseases.
Selective inhibitor of PI 3-Kinase gamma (IC50 = 1.0um in a PI 3-Kgamma-dependent fMLP-induced neutrophil migration assay). Exhibits limited off-target effects in kinome profiling of 154 identified lipid and protein kinases and 922 other proteins. Orally effective in a rodent model of inflammatory disease.
CZC24832 is the first selective inhibitor of phosphoinositide 3-kinase γ (PI3Kγ) with efficacy in in vitro and in vivo models of inflammation. Extensive target- and cell-based profiling of CZC24832 revealed regulation of interleukin-17-producing T helper cell (T(H)17) differentiation by PI3Kγ, thus reinforcing selective inhibition of PI3Kγ as a potential treatment for inflammatory and autoimmune diseases.
Brand Name:
Vulcanchem
CAS No.:
1159824-67-5
VCID:
VC0548995
InChI:
InChI=1S/C15H17FN6O2S/c1-15(2,3)21-25(23,24)11-4-9(6-18-7-11)10-5-12(16)13-19-14(17)20-22(13)8-10/h4-8,21H,1-3H3,(H2,17,20)
SMILES:
CC(C)(C)NS(=O)(=O)C1=CN=CC(=C1)C2=CN3C(=NC(=N3)N)C(=C2)F
Molecular Formula:
C15H17FN6O2S
Molecular Weight:
364.4 g/mol
CZC24832
CAS No.: 1159824-67-5
Cat. No.: VC0548995
Molecular Formula: C15H17FN6O2S
Molecular Weight: 364.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | CZC-24832 is an inhibitor of PI3K with selectivity for the γ isoform (IC50 = 1.0 μM in a PI3Kγ-dependent fMLP-induced neutrophil migration assay) with limited off target effects in kinome profiling of 154 kinases and 922 other proteins. This compound demonstrates efficacy in in vitro and in vivo models of inflammation. Selective inhibitor of PI 3-Kinase gamma (IC50 = 1.0um in a PI 3-Kgamma-dependent fMLP-induced neutrophil migration assay). Exhibits limited off-target effects in kinome profiling of 154 identified lipid and protein kinases and 922 other proteins. Orally effective in a rodent model of inflammatory disease. CZC24832 is the first selective inhibitor of phosphoinositide 3-kinase γ (PI3Kγ) with efficacy in in vitro and in vivo models of inflammation. Extensive target- and cell-based profiling of CZC24832 revealed regulation of interleukin-17-producing T helper cell (T(H)17) differentiation by PI3Kγ, thus reinforcing selective inhibition of PI3Kγ as a potential treatment for inflammatory and autoimmune diseases. |
|---|---|
| CAS No. | 1159824-67-5 |
| Molecular Formula | C15H17FN6O2S |
| Molecular Weight | 364.4 g/mol |
| IUPAC Name | 5-(2-amino-8-fluoro-[1,2,4]triazolo[1,5-a]pyridin-6-yl)-N-tert-butylpyridine-3-sulfonamide |
| Standard InChI | InChI=1S/C15H17FN6O2S/c1-15(2,3)21-25(23,24)11-4-9(6-18-7-11)10-5-12(16)13-19-14(17)20-22(13)8-10/h4-8,21H,1-3H3,(H2,17,20) |
| Standard InChI Key | RXRZPHQBTHQXSV-UHFFFAOYSA-N |
| SMILES | CC(C)(C)NS(=O)(=O)C1=CN=CC(=C1)C2=CN3C(=NC(=N3)N)C(=C2)F |
| Canonical SMILES | CC(C)(C)NS(=O)(=O)C1=CN=CC(=C1)C2=CN3C(=NC(=N3)N)C(=C2)F |
| Appearance | Solid powder |
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